Cas no 13389-51-0 (3-Chloro-4'-methoxybenzophenone)
3-Chloro-4'-methoxybenzophenone is a substituted benzophenone derivative with the molecular formula C₁₄H₁₁ClO₂. This compound features a chloro substituent at the 3-position and a methoxy group at the 4'-position of the benzophenone scaffold, imparting distinct electronic and steric properties. It serves as a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and specialty chemicals. The presence of both electron-withdrawing (chloro) and electron-donating (methoxy) groups enhances its reactivity in cross-coupling and condensation reactions. Its crystalline form ensures stability and ease of handling, while its well-defined structure allows for precise functionalization in complex molecular architectures. Suitable for research and industrial applications requiring high-purity intermediates.
13389-51-0 structure
Product Name:3-Chloro-4'-methoxybenzophenone
CAS No:13389-51-0
MF:C14H11ClO2
MW:246.688943147659
CID:119533
PubChem ID:2724709
Update Time:2025-05-28
3-Chloro-4'-methoxybenzophenone Chemical and Physical Properties
Names and Identifiers
-
- (3-Chlorophenyl)(4-methoxyphenyl)methanone
- 3-Chloro-4'-methoxybenzophenone
- Methanone,(3-chlorophenyl)(4-methoxyphenyl)-
- 4-MeOC6H4COPh-3-Cl
- 4-methoxyphenyl-3-chlorophenylmethanone
- (3-CHLORO-PHENYL)-(4-METHOXY-PHENYL)-METHANONE
- 13389-51-0
- MFCD01311591
- (3-chlorophenyl)-(4-methoxyphenyl)methanone
- BS-23092
- FT-0664753
- AE-641/00008060
- DTXSID10369211
- Methanone, (3-chlorophenyl)(4-methoxyphenyl)-
- SCHEMBL8406665
- AKOS006034581
-
- MDL： MFCD01311591
- Inchi： 1S/C14H11ClO2/c1-17-13-7-5-10(6-8-13)14(16)11-3-2-4-12(15)9-11/h2-9H,1H3
- InChI Key： QUFDKCFTORNAAH-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC(=C1)C(C1C=CC(=CC=1)OC)=O
Computed Properties
- Exact Mass: 246.04500
- Monoisotopic Mass: 246.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 259
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26.3Ų
Experimental Properties
- PSA: 26.30000
- LogP: 3.57960
3-Chloro-4'-methoxybenzophenone Customs Data
- HS CODE：2914700090
- Customs Data：
China Customs Code:
2914700090Overview:
2914700090 Halogenation of other ketones and quinones\Sulfonated derivative(Including nitrated and nitrosative derivatives). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to, Acetone declared packaging
Summary:
HS: 2914700090 halogenated, sulphonated, nitrated or nitrosated derivatives of ketones and quinones, whether or not with other oxygen function Tax rebate rate:9.0% Supervision conditions:none VAT:17.0% MFN tariff:5.5% General tariff:30.0%
3-Chloro-4'-methoxybenzophenone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 022709-1g |
3-Chloro-4'-methoxybenzophenone |
13389-51-0 | 97% | 1g |
￡150.00 | 2022-03-01 | |
| Fluorochem | 022709-5g |
3-Chloro-4'-methoxybenzophenone |
13389-51-0 | 97% | 5g |
￡450.00 | 2022-03-01 | |
| Fluorochem | 022709-10g |
3-Chloro-4'-methoxybenzophenone |
13389-51-0 | 97% | 10g |
￡750.00 | 2022-03-01 | |
| Chemenu | CM343919-1g |
(3-Chlorophenyl)(4-methoxyphenyl)methanone |
13389-51-0 | 95%+ | 1g |
$172 | 2022-06-13 | |
| Chemenu | CM343919-5g |
(3-Chlorophenyl)(4-methoxyphenyl)methanone |
13389-51-0 | 95%+ | 5g |
$515 | 2022-06-13 | |
| Chemenu | CM343919-10g |
(3-Chlorophenyl)(4-methoxyphenyl)methanone |
13389-51-0 | 95%+ | 10g |
$858 | 2022-06-13 | |
| TRC | C367925-250mg |
3-Chloro-4'-methoxybenzophenone |
13389-51-0 | 250mg |
$ 201.00 | 2023-04-18 | ||
| TRC | C367925-500mg |
3-Chloro-4'-methoxybenzophenone |
13389-51-0 | 500mg |
$ 374.00 | 2023-04-18 | ||
| TRC | C367925-1g |
3-Chloro-4'-methoxybenzophenone |
13389-51-0 | 1g |
$ 701.00 | 2023-04-18 | ||
| TRC | C367925-2g |
3-Chloro-4'-methoxybenzophenone |
13389-51-0 | 2g |
$ 1326.00 | 2023-04-18 |
3-Chloro-4'-methoxybenzophenone Related Literature
-
Saeideh Mirfakhraei,Malak Hekmati,Fereshteh Hosseini Eshbala,Hojat Veisi New J. Chem., 2018,42, 1757-1761
-
Xinyi Liu,Huan Chen,Jing Lin,Yi Li,Liangqia Guo Chem. Commun., 2019,55, 2972-2975
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
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